2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline

• IUPAC Name: 2-[5-(oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline
• InChI: InChI=1S/C12H13N3O2/c13-9-5-2-1-4-8(9)11-14-12(17-15-11)10-6-3-7-16-10/h1-2,4-5,10H,3,6-7,13H2
• InChI Key: OQMGSWRCDXWKKR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NC(=NO2)C3=CC=CC=C3N
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound belongs to the class of oxadiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline is not fully understood. However, studies have suggested that the compound exerts its biological activity by inhibiting specific enzymes or receptors in the body. For example, the compound has been shown to inhibit the activity of certain kinases, which play a critical role in the development of cancer and other diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline exhibits a range of biochemical and physiological effects. For example, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the growth of microbial cells. Additionally, the compound has been shown to exhibit low toxicity in animal studies, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline in lab experiments is its high potency and selectivity. The compound has been shown to exhibit significant biological activity at low concentrations, making it an attractive candidate for drug development. Additionally, the compound is relatively easy to synthesize, allowing for large-scale production.
However, there are also limitations to using 2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline in lab experiments. One of the primary limitations is the lack of understanding of its mechanism of action. Without a clear understanding of how the compound exerts its biological activity, it may be challenging to optimize its use in drug development. Additionally, the compound may exhibit off-target effects, which could limit its usefulness in certain applications.

Future Directions

There are several future directions for research on 2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline. One of the primary areas of research is in the development of new drugs. The compound has shown significant promise in preclinical studies, suggesting that it may be an effective treatment for various diseases. Additionally, further research is needed to understand the compound's mechanism of action fully. This could lead to the development of more potent and selective compounds that could be used in a range of applications. Finally, there is a need for further studies on the compound's safety and toxicity in humans, which could inform its potential use in clinical trials.

Synthesis Methods

The synthesis of 2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline can be achieved through a multi-step process involving the reaction of various reagents. One of the commonly used methods involves the reaction of 2-amino-5-(oxolan-2-yl)-1,3,4-oxadiazole with aniline in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain the pure compound.

Scientific Research Applications

2-[5-(Oxolan-2-yl)-1,2,4-oxadiazol-3-yl]aniline has been extensively studied for its potential applications in various fields. One of the primary areas of research is in the development of new drugs. The compound has been shown to exhibit significant biological activity against various diseases, including cancer, inflammation, and microbial infections. Additionally, the compound has been studied for its potential use in the development of new materials, such as polymers and liquid crystals.